Methyl 2-amino-4-(trifluoromethyl)thiazole-5-carboxylate

• IUPAC Name: methyl 2-amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C6H5F3N2O2S/c1-13-4(12)2-3(6(7,8)9)11-5(10)14-2/h1H3,(H2,10,11)
• InChI Key: MZIUIFSHEVIMRL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N=C(S1)N)C(F)(F)F
• Molecular Formula: C6H5F3N2O2S
• DSSTOX Substance ID: DTXSID70856975
• Molecular Weight: 226.18 g/mol
• CAS No.: 445-21-6

Description

Methyl 2-amino-4-(trifluoromethyl)thiazole-5-carboxylate is a heterocyclic compound containing both sulfur and nitrogen atoms. This compound is part of the thiazole family, which is known for its diverse biological activities and applications in medicinal chemistry . The presence of the trifluoromethyl group enhances its chemical stability and biological activity, making it a valuable compound in various scientific fields .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 2-amino-4-(trifluoromethyl)thiazole-5-carboxylate typically involves the reaction of 2-aminothiazole with trifluoromethylating agents under controlled conditions . One common method includes the use of trifluoromethyl iodide and a base such as potassium carbonate in an organic solvent like acetonitrile . The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or chromatography to obtain the desired product .

Industrial Production Methods

Industrial production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control of reaction parameters, reducing the risk of side reactions and improving overall efficiency .

Chemical Reactions Analysis

Types of Reactions

Methyl 2-amino-4-(trifluoromethyl)thiazole-5-carboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the amino group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydride.

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of the corresponding amine derivatives.

Substitution: Formation of substituted thiazole derivatives.

Scientific Research Applications

Methyl 2-amino-4-(trifluoromethyl)thiazole-5-carboxylate has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an antimicrobial and antifungal agent.

Medicine: Explored for its anticancer properties and as a potential drug candidate for various diseases.

Industry: Utilized in the synthesis of agrochemicals and other bioactive molecules.

Mechanism of Action

The mechanism of action of Methyl 2-amino-4-(trifluoromethyl)thiazole-5-carboxylate involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes and receptors involved in cellular processes, such as kinases and proteases.

Pathways Involved: It modulates signaling pathways related to cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

Similar Compounds

2-Aminothiazole: A precursor in the synthesis of Methyl 2-amino-4-(trifluoromethyl)thiazole-5-carboxylate with similar biological activities.

4-Methyl-2-(trifluoromethyl)thiazole: Shares the trifluoromethyl group, contributing to its stability and activity.

Uniqueness

This compound is unique due to the presence of both the amino and trifluoromethyl groups, which enhance its chemical reactivity and biological activity compared to other thiazole derivatives .